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Compound of Interest

Compound Name: 5-Amino-2-picoline

Cat. No.: B047470

An In-depth Technical Guide to 5-Amino-2-picoline for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthetic methodologies of 5-Amino-2-picoline (also known as 5-amino-2-methylpyridine
or 6-methylpyridin-3-amine). It is intended for researchers, scientists, and professionals in the
field of drug development and medicinal chemistry.

Chemical Properties and Structure

5-Amino-2-picoline is a substituted pyridine derivative that serves as a versatile building block
in organic synthesis.[1] Its structure, featuring both an electron-donating amino group and a
methyl group, makes it a valuable precursor for a wide range of heterocyclic compounds.[1] At
room temperature, it typically appears as a white to light yellow or brown crystalline solid.[2] It
exhibits moderate solubility in water and good solubility in organic solvents such as ethanol and
acetone.[2][3]

Quantitative Data Summary

The key physicochemical properties of 5-Amino-2-picoline are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b047470?utm_src=pdf-interest
https://www.benchchem.com/product/b047470?utm_src=pdf-body
https://www.benchchem.com/product/b047470?utm_src=pdf-body
https://www.benchchem.com/product/b047470?utm_src=pdf-body
https://www.benchchem.com/product/b047470
https://www.benchchem.com/product/b047470
https://www.pipzine-chem.com/products/pyridine/5-amino-2-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/5-amino-2-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/3-amino-6-methylpyridine.html
https://www.benchchem.com/product/b047470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
IUPAC Name 6-methylpyridin-3-amine [11[4]
Synonyms 5-Amino-2--|-3icoline, 5-Amino-2- 51161
methylpyridine

CAS Number 3430-14-6 14171
Molecular Formula CeHsN> [4][7]
Molecular Weight 108.14 g/mol [41[7]
Appearance White to light brown solid [2][3]

Melting Point 95-99 °C [7]

SMILES Cclccc(N)enl [7]

UENBBJXGCWILBM-
InChl Key [41[7]
UHFFFAOYSA-N

Chemical Structure

The chemical structure of 5-Amino-2-picoline consists of a pyridine ring substituted with a
methyl group at position 2 and an amino group at position 5.

Caption: 2D structure of 5-Amino-2-picoline.

Experimental Protocols

5-Amino-2-picoline is a crucial intermediate in organic synthesis.[3] A common and effective
method for its preparation is through the chemical reduction of its nitro precursor, 2-methyl-5-
nitropyridine.[3]

Synthesis via Reduction of 2-Methyl-5-nitropyridine

This protocol describes the synthesis of 5-Amino-2-picoline by reducing 2-methyl-5-
nitropyridine with iron powder in an acidic medium.

Materials:
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e 2-methyl-5-nitropyridine

¢ Iron powder (fine grade)

o Concentrated Hydrochloric Acid (HCI)
o Ethanol (EtOH)

o Water (H20)

¢ Sodium Hydroxide (NaOH) solution (e.g., 5M)
o Ethyl Acetate (EtOAC)

e Anhydrous Sodium Sulfate (NazSOa)
» Round-bottom flask

» Reflux condenser

« Stirring plate and magnetic stir bar

e Separatory funnel

» Rotary evaporator

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir
bar, create a suspension of iron powder in a 1:1 mixture of ethanol and water.

 Acidification: Slowly add concentrated hydrochloric acid to the stirred suspension. The
mixture will heat up.

o Addition of Starting Material: Once the iron is activated, add a solution of 2-methyl-5-
nitropyridine in ethanol dropwise to the reaction mixture.

o Reflux: After the addition is complete, heat the mixture to reflux and maintain it for several
hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature and filter it to
remove the iron salts.

Neutralization and Extraction: Make the filtrate alkaline by adding sodium hydroxide solution.
Extract the aqueous layer multiple times with ethyl acetate.

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization or column
chromatography to yield pure 5-Amino-2-picoline.
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Caption: Experimental workflow for the synthesis of 5-Amino-2-picoline.
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Role in Drug Development

5-Amino-2-picoline is not typically a pharmacologically active agent itself but serves as a vital
intermediate for synthesizing a wide array of biologically active molecules.[2] Its structure is a
key component in the development of antibacterial, anti-inflammatory, and cardiovascular
drugs.[3] It is particularly valuable in creating kinase inhibitors and compounds active in the
central nervous system (CNS).[1]

A notable application is its use as a precursor in the synthesis of COX-2 (Cyclooxygenase-2)
inhibitors. The derivative 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl)phenyl]ethanone,
which is prepared from 5-Amino-2-picoline, is a key intermediate for this important class of
anti-inflammatory drugs.[8]
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Caption: Logical relationship of 5-Amino-2-picoline in drug synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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